2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol

• IUPAC Name: 2-(4-amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• InChI: InChI=1S/C10H8F6N2O3/c1-4-2-5(3-6(7(4)17)18(20)21)8(19,9(11,12)13)10(14,15)16/h2-3,19H,17H2,1H3
• InChI Key: ASVBLQGLQYCDMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1N)[N+](=O)[O-])C(C(F)(F)F)(C(F)(F)F)O
• Molecular Formula: C10H8F6N2O3
• Molecular Weight: 318.17 g/mol
• CAS No.: 2366994-38-7

Description

2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol is a useful research compound. Its molecular formula is C10H8F6N2O3 and its molecular weight is 318.175. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Properties

A study described the synthesis of a compound similar to 2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol, detailing the reaction of phenol with hexafluoroacetone and predicting applications in fluoro-containing materials due to the presence of alcoholic and phenolic hydroxyl groups. The research highlighted the compound's potential for creating organic fluoro-containing polymers (Li, Shen, & Zhang, 2015).

Antimalarial Activity

A compound structurally related to this compound showed promising results in antimalarial activity studies. The research demonstrated significant correlations between antimalarial potency and specific substituent properties, hinting at potential applications in antimalarial drug development (Werbel et al., 1986).

Polymer and Material Science

A study on a structurally similar compound reported the synthesis of a fluorine-containing polybenzoxazole monomer, indicating the compound's potential in creating high-performance materials and polymers due to its thermal and chemical properties (Ju-sun, 2007).

Therapeutic and Biological Applications

Several studies have explored compounds closely related to this compound in therapeutic contexts, such as antimicrobial, anti-inflammatory, and anticonvulsant applications. These studies highlight the diverse bioactivity of structurally similar compounds, suggesting potential areas for further investigation in drug discovery and medicinal chemistry (Devi, Yadav, & Singh, 2019).

Molecular and Crystal Structure Studies

Research involving related compounds has contributed to understanding molecular conformations, crystalline structures, and thermodynamic relationships among polymorphs. These studies are crucial for material science, providing insights into the molecular basis of the compound's properties and potential applications (Yu et al., 2000).